2-{5-[(3,5-dimethylphenoxy)methyl]-2-furoyl}-N-propylhydrazinecarboxamide

• IUPAC Name: 1-[[5-[(3,5-dimethylphenoxy)methyl]furan-2-carbonyl]amino]-3-propylurea
• InChI: InChI=1S/C18H23N3O4/c1-4-7-19-18(23)21-20-17(22)16-6-5-14(25-16)11-24-15-9-12(2)8-13(3)10-15/h5-6,8-10H,4,7,11H2,1-3H3,(H,20,22)(H2,19,21,23)
• InChI Key: JVTLXQGYFDQYGS-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)NNC(=O)C1=CC=C(O1)COC2=CC(=CC(=C2)C)C
• Molecular Formula: C18H23N3O4
• Molecular Weight: 345.4 g/mol

Description

"2-{5-[(3,5-dimethylphenoxy)methyl]-2-furoyl}-N-propylhydrazinecarboxamide" is a chemical compound bearing multiple functional groups. The focus of research on this compound often involves its synthesis and the exploration of its various properties and potential applications in scientific fields.

Synthesis Analysis

The synthesis of similar compounds involves a multi-step process, often starting with a basic aromatic compound which is then modified through various chemical reactions. For instance, Rasool et al. (2016) discuss the synthesis of a related compound through a series of steps, starting from 2,4-Dimethylcarbolic acid, eventually leading to complex molecules with various functional groups (Rasool, Aziz‐ur‐Rehman, Abbasi, Siddiqui, & Shah, 2016).

Molecular Structure Analysis

The molecular structure of such compounds is often confirmed using various spectral data analyses. For example, Kamal El‐dean et al. (2018) used elemental and spectral analyses, including FT-IR, NMR, and mass spectrometry, to confirm the chemical structures of synthesized compounds (Kamal El‐dean, Radwan, Zaki, & Abdul‐Malik, 2018).

Chemical Reactions and Properties

The chemical reactions and properties of such compounds are diverse, depending on the functional groups present. For instance, Maadadi et al. (2015) describe the acetylation of furan derivatives and their transformation through various reactions (Maadadi, Pevzner, & Petrov, 2015).

Physical Properties Analysis

Physical properties, such as solubility, melting point, and crystalline structure, are key to understanding a compound's behavior under different conditions. Rao et al. (2012) discuss the physical properties of a related compound, revealing insights into its stability and structural characteristics (Rao, Li, & Zhao, 2012).